N-(2-cyanoethyl)-N-(propan-2-yl)methanesulfonamide

• IUPAC Name: N-(2-cyanoethyl)-N-propan-2-ylmethanesulfonamide
• InChI: InChI=1S/C7H14N2O2S/c1-7(2)9(6-4-5-8)12(3,10)11/h7H,4,6H2,1-3H3
• InChI Key: PHUBRTDBIFJITN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCC#N)S(=O)(=O)C
• Molecular Formula: C7H14N2O2S
• Molecular Weight: 190.27 g/mol

Description

N-(2-cyanoethyl)-N-(propan-2-yl)methanesulfonamide, also known as CEMSO, is a sulfonamide derivative of the alkyl cyanoethyl group. It is a colorless and odorless crystalline solid that is soluble in polar organic solvents. CEMSO has been used in a variety of scientific research applications due to its unique properties, such as its ability to form strong hydrogen bonds, its low toxicity, and its high solubility in polar solvents.

Scientific Research Applications

Transfer Hydrogenation of Ketones

• Base-Free Transfer Hydrogenation : A study highlighted the development of pre-catalysts for base-free transfer hydrogenation of ketones, emphasizing the efficiency of specific ligands and complexes in catalyzing the hydrogenation process without the need for basic additives or dried and degassed substrates, which demonstrates a potential application area for similar compounds in organic synthesis and catalytic processes (A. Ruff et al., 2016).

Enzyme System Research

• Activity in the Methyl Coenzyme M Reductase System : Research into the preparation of coenzyme M analogues and their activity within the methyl coenzyme M reductase system found in extracts of Methanobacterium thermoautotrophicum explored the potential of different analogues as substrates or inhibitors, pointing towards the relevance of sulfonamide derivatives in understanding and influencing enzyme systems (R. Gunsalus et al., 1978).

Chemoselective N-Acylation

• Development of Chemoselective N-Acylation Reagents : A study introduced storable N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides as N-acylation reagents showing good chemoselectivity, which indicates the utility of such compounds in selective organic synthesis reactions (K. Kondo et al., 2000).

Pd-Catalyzed N-Arylation

• Mild Pd-Catalyzed N-Arylation : The reported Pd-catalyzed cross-coupling of methanesulfonamide with aryl bromides and chlorides showcases a method to bypass concerns over genotoxic impurities, hinting at the broader applicability of sulfonamides in safer chemical synthesis processes (Brandon R. Rosen et al., 2011).